Cas no 243965-29-9 (1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, dimethyl ester)
243965-29-9 structure
Product Name:1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, dimethyl ester
CAS No:243965-29-9
MF:C18H12N2O5
MW:336.29828453064
CID:1417466
Update Time:2024-08-15
1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, dimethyl ester
- 1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, 1,3-dimethyl ester
- dimethyl 5-(3,4-dicyanophenoxy)isophthalate
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- Inchi: 1S/C18H12N2O5/c1-23-17(21)12-5-13(18(22)24-2)7-16(6-12)25-15-4-3-11(9-19)14(8-15)10-20/h3-8H,1-2H3
- InChI Key: GAHOXXPLGZINMO-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)=CC(OC2=CC=C(C#N)C(C#N)=C2)=CC(C(OC)=O)=C1
Computed Properties
- Exact Mass: 336.07466
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Melting Point: 149-152 °C(Solv: ethanol (64-17-5))
- Boiling Point: 529.5±50.0 °C(Predicted)
- PSA: 109.41
1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, dimethyl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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